Cas no 1250499-47-8 (2-Bromo-4-fluoro-1-(isopropoxymethyl)benzene)

• Product Name: 2-Bromo-4-fluoro-1-(isopropoxymethyl)benzene
• CAS No: 1250499-47-8
• MF: C₁₀H₁₂BrFO
• MW: 247.104085922241
• MDL: MFCD14687024
• CID: 4691254
• Update Time: 2025-06-08

2-Bromo-4-fluoro-1-(isopropoxymethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-fluoro-1-(isopropoxymethyl)benzene
• AM86445
• 2-Bromo-4-fluoro-1-(isopropoxymethyl)benzene

• MDL： MFCD14687024
• Inchi： 1S/C10H12BrFO/c1-7(2)13-6-8-3-4-9(12)5-10(8)11/h3-5,7H,6H2,1-2H3
• InChI Key： OVYXEDYOQBGZIX-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1COC(C)C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Topological Polar Surface Area: 9.2

Additional information on 2-Bromo-4-fluoro-1-(isopropoxymethyl)benzene

Introduction to 2-Bromo-4-fluoro-1-(isopropoxymethyl)benzene (CAS No. 1250499-47-8)

2-Bromo-4-fluoro-1-(isopropoxymethyl)benzene, identified by its Chemical Abstracts Service (CAS) number 1250499-47-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This benzene derivative features a bromine atom at the 2-position, a fluorine atom at the 4-position, and an isopropoxymethyl group at the 1-position, making it a versatile intermediate for synthesizing various biologically active molecules.

The structural configuration of 2-bromo-4-fluoro-1-(isopropoxymethyl)benzene imparts unique electronic and steric properties, which are highly valuable in medicinal chemistry. The presence of both bromine and fluorine substituents enhances its reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, enabling the construction of complex heterocyclic scaffolds. Additionally, the isopropoxymethyl group provides a stable anchoring point for further functionalization, making it an indispensable building block in drug discovery pipelines.

In recent years, 2-bromo-4-fluoro-1-(isopropoxymethyl)benzene has been extensively studied for its potential applications in developing novel therapeutic agents. Researchers have leveraged its structural features to design inhibitors targeting various disease pathways. For instance, studies have demonstrated its utility in synthesizing small-molecule inhibitors of kinases, which play a crucial role in cancer signaling pathways. The fluorine atom, in particular, has been shown to improve metabolic stability and binding affinity, key factors in drug design.

Moreover, the compound's relevance extends to materials science, where it serves as a precursor for advanced polymers and liquid crystals. The bromine and fluorine substituents contribute to enhanced thermal stability and chemical resistance, making it suitable for high-performance materials used in electronic devices and coatings. Recent advancements in polymer chemistry have highlighted its role in developing conductive polymers with potential applications in organic electronics.

The synthesis of 2-bromo-4-fluoro-1-(isopropoxymethyl)benzene typically involves multi-step organic transformations starting from commercially available aromatic precursors. A common synthetic route includes halogenation followed by selective functionalization at different positions on the benzene ring. The use of palladium catalysts in cross-coupling reactions has been optimized to maximize yield and purity, ensuring that the final product meets stringent pharmaceutical standards.

From a pharmacological perspective, 2-bromo-4-fluoro-1-(isopropoxymethyl)benzene has been investigated for its potential as a scaffold in antiviral and anti-inflammatory drug development. Its ability to undergo further derivatization allows for the creation of compounds with targeted biological activity. For example, modifications at the isopropoxymethyl group have led to derivatives with potent inhibitory effects on enzymes involved in inflammatory responses. Such findings underscore its importance as a versatile intermediate in medicinal chemistry.

The compound's electronic properties also make it attractive for applications in photopharmacology, where light-sensitive drugs are designed to release active molecules upon exposure to specific wavelengths. The bromine and fluorine atoms can modulate light absorption properties, enabling precise control over drug delivery mechanisms. This approach has shown promise in treating conditions such as chronic pain and neurodegenerative diseases.

In conclusion, 2-bromo-4-fluoro-1-(isopropoxymethyl)benzene (CAS No. 1250499-47-8) represents a critical intermediate with broad applications across pharmaceuticals and materials science. Its unique structural features enable diverse functionalization strategies, making it a cornerstone in synthetic chemistry. As research continues to uncover new therapeutic targets and material innovations, this compound is poised to remain at the forefront of scientific discovery.